Cas no 66758-75-6 (Pyrimido[4,5-d]pyridazin-5(6H)-one, 4-methyl-8-phenyl-)

• Product Name: Pyrimido[4,5-d]pyridazin-5(6H)-one, 4-methyl-8-phenyl-
• CAS No: 66758-75-6
• MF: C₁₃H₁₀N₄O
• MW: 238.244701862335
• CID: 1712194
• Update Time: 2024-08-31

Pyrimido[4,5-d]pyridazin-5(6H)-one, 4-methyl-8-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyridazin-5(6H)-one, 4-methyl-8-phenyl-

• Inchi： 1S/C13H10N4O/c1-8-10-12(15-7-14-8)11(16-17-13(10)18)9-5-3-2-4-6-9/h2-7H,1H3,(H,17,18)
• InChI Key： BKOYQIZWVKZWQZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NNC(=O)C2=C(C)N=CN=C12

Computed Properties

• Exact Mass: 238.0856

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• PSA: 67.24
• pka: 9.77±0.40(Predicted)